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Compound of Interest

Compound Name: 5-Iodothiophene-2-carbonitrile

Cat. No.: B178046 Get Quote

An In-Depth Technical Guide to 5-Iodothiophene-2-carbonitrile: Synthesis, Characterization,

and Application

Authored by a Senior Application Scientist
This guide provides an in-depth analysis of 5-Iodothiophene-2-carbonitrile, a key heterocyclic

intermediate. Designed for researchers, medicinal chemists, and drug development

professionals, this document elucidates the compound's chemical structure, physicochemical

properties, and spectroscopic signature. Furthermore, it details a robust synthetic protocol,

explores its enhanced reactivity in modern synthetic applications, and outlines essential safety

and handling procedures.

Chemical Identity and Structural Elucidation
5-Iodothiophene-2-carbonitrile is a bifunctional heterocyclic compound featuring a thiophene

ring substituted with an iodo group at the 5-position and a nitrile group at the 2-position. This

specific arrangement of functional groups makes it a highly valuable and versatile building

block in organic synthesis.

IUPAC Name: 5-iodothiophene-2-carbonitrile[1]

Synonyms: 2-Cyano-5-iodothiophene, 5-iodo-2-thiophenecarbonitrile

CAS Number: 18945-81-8
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Molecular Formula: C₅H₂INS

Molecular Weight: 235.05 g/mol [2]

The structure consists of an aromatic five-membered thiophene ring, which imparts unique

electronic properties. The electron-withdrawing nitrile group (-C≡N) influences the reactivity of

the ring, while the iodo group (-I) serves as an excellent leaving group, particularly in metal-

catalyzed cross-coupling reactions.
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Starting Materials

Process

Purification & Product

2-Thiophenecarbonitrile

Combine & Stir
(0°C to RT)

Iodine (I₂) Mercuric Oxide (HgO) Solvent (Toluene)

Reaction Monitoring (TLC)

Filtration & Quenching
(aq. Na₂S₂O₃)

Extraction & Washing

Drying & Concentration

Column Chromatography
or Recrystallization

Pure 5-Iodothiophene-2-carbonitrile
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Palladium-Catalyzed Cross-Coupling Product Scaffolds

5-Iodothiophene-2-carbonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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